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Introduction
Sarcosine ethyl ester hydrochloride, also known as ethyl N-methylglycinate hydrochloride, is

a derivative of the N-methylated amino acid, sarcosine.[1] It serves as a versatile building block

in organic synthesis, particularly in the field of peptide chemistry and pharmaceutical

development.[2][3] Its hydrochloride salt form enhances stability and solubility, making it a

convenient precursor for various chemical transformations. This document provides a

comprehensive overview of the fundamental properties of sarcosine ethyl ester
hydrochloride, including its physicochemical characteristics, spectroscopic data, and a

detailed experimental protocol for its synthesis.

Chemical and Physical Properties
Sarcosine ethyl ester hydrochloride is a white to off-white crystalline solid.[4][5] It is

hygroscopic and should be stored in a dry environment.[4] The compound is stable under

normal temperatures and pressures.[6]

Table 1: Physicochemical Properties of Sarcosine Ethyl Ester Hydrochloride
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Property Value References

Molecular Formula C₅H₁₂ClNO₂ [4][6]

Molecular Weight 153.61 g/mol [5][6]

CAS Number 52605-49-9 [4][6]

Appearance
White to off-white crystalline

powder/solid
[4][5][6]

Melting Point 122-128 °C [4][6][7]

Solubility Soluble in water (0.1 g/mL) [4][7]

Purity Typically >98.0% [2][5]

Hygroscopicity Hygroscopic [4]

Spectroscopic Data
Spectroscopic analysis is crucial for the verification of the chemical structure and purity of

sarcosine ethyl ester hydrochloride. The following data has been reported:

Table 2: Spectroscopic Data for Sarcosine Ethyl Ester Hydrochloride
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Technique Data Reference

Infrared (IR)
(ATR) ν cm⁻¹ 2970-2440,

1742, 1229
[4]

¹H NMR

(CDCl₃, 400 MHz) δ 9.64 (br.

s, 2H, NH₂⁺), 4.24 (q, 2H, ³J =

7.1 Hz, CH₂CH₃), 3.84 (t, 2H,

³J = 5.7 Hz, NH₂⁺CH₂), 2.80 (t,

3H, ³J = 5.2 Hz, NH₂⁺CH₃),

1.26 (t, 3H, ³J = 7.1 Hz,

CH₂CH₃)

[4]

¹³C NMR

(CDCl₃, 101 MHz) δ 166.18

(C=O), 62.62 (CH₂CH₃), 48.94

(NH₂⁺CH₂), 33.34 (NH₂⁺CH₃),

14.03 (CH₂CH₃)

[4]

Experimental Protocols
Synthesis of Sarcosine Ethyl Ester Hydrochloride
A common method for the synthesis of sarcosine ethyl ester hydrochloride is through the

Fischer esterification of sarcosine in ethanol with a chlorine source, such as thionyl chloride or

hydrogen chloride gas.[4][8]

Protocol:

Reaction Setup: A solution of sarcosine (1 equivalent) in absolute ethanol is prepared in a

round-bottom flask equipped with a magnetic stirrer and cooled in an ice-water bath to

approximately -10°C.[4]

Addition of Chlorinating Agent: Thionyl chloride (4 equivalents) is added dropwise to the

stirred solution, maintaining the temperature at about -10°C.[4]

Reaction: After the addition is complete, the reaction mixture is allowed to warm to room

temperature and then gently heated at 55°C overnight, or until the solution becomes clear.[4]
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Work-up: The solvent and any residual thionyl chloride are removed by distillation under

reduced pressure.[4]

Purification: The resulting solid residue is washed with diethyl ether (3 times) and

subsequently dried under vacuum to yield the final product as a white powder.[4] This

method typically results in a high yield (approximately 97%) and the product can often be

used without further purification.[4]

Below is a graphical representation of the synthesis workflow.
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Synthesis Workflow

1. Dissolve Sarcosine
in Ethanol (-10°C)
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Dropwise
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3. Heat at 55°C
Overnight
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4. Remove Solvent
(Reduced Pressure)

5. Wash Solid with
Diethyl Ether

6. Dry Under Vacuum

Sarcosine Ethyl Ester
Hydrochloride

Click to download full resolution via product page

Caption: Synthesis workflow for sarcosine ethyl ester hydrochloride.
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Applications in Research and Development
Sarcosine ethyl ester hydrochloride is a key intermediate in several areas of chemical and

pharmaceutical research:

Peptide Synthesis: It is utilized as a building block in solution-phase peptide synthesis.[3][4]

Pharmaceutical Development: This compound serves as a precursor in the synthesis of

various pharmaceuticals, including potential treatments for neurological disorders.[2] It is

valued for its ability to potentially enhance the solubility and bioavailability of active

pharmaceutical ingredients.[2]

Biochemical Research: It is used in studies related to amino acid metabolism.[2]

Neuroscience: The parent compound, sarcosine, is investigated for its potential role in

enhancing cognitive function, and its derivatives are of interest in this field.[2]

Safety and Handling
Sarcosine ethyl ester hydrochloride is an irritant and should be handled with appropriate

personal protective equipment.

Hazard Statements: Causes skin, eye, and respiratory tract irritation.[4][6] The toxicological

properties have not been fully investigated.[6]

Precautionary Measures:

Use in a well-ventilated area.[6][9]

Avoid breathing dust.[6]

Avoid contact with skin and eyes.[6]

Wash hands thoroughly after handling.[6][9]

Store in a cool, dry, well-ventilated area away from incompatible substances such as

strong oxidizing agents.[6]
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Keep the container tightly closed and protected from moisture.[6]

First Aid Measures:

Eyes: Rinse immediately with plenty of water for at least 15 minutes.[6]

Skin: Wash off immediately with soap and plenty of water.[6]

Ingestion: Clean mouth with water. Do NOT induce vomiting.[6]

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen.[6]

In all cases of exposure, seek medical attention.[6]

The following diagram outlines the general handling and storage procedures.
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Handling and Storage Workflow
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Caption: General workflow for handling and storing sarcosine ethyl ester hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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